Cas no 2228732-66-7 (2-(3-bromo-4-methylthiophen-2-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(3-bromo-4-methylthiophen-2-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228732-66-7
• MF: C₈H₁₀BrF₂NS
• MW: 270.137506961823
• CID: 6259387
• PubChem ID: 165796922
• Update Time: 2025-10-31

2-(3-bromo-4-methylthiophen-2-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methylthiophen-2-yl)-3,3-difluoropropan-1-amine
• 2228732-66-7
• EN300-1954888

• Inchi： 1S/C8H10BrF2NS/c1-4-3-13-7(6(4)9)5(2-12)8(10)11/h3,5,8H,2,12H2,1H3
• InChI Key： PFVCFBVDMDHZOC-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C(C(F)F)CN

Computed Properties

• Exact Mass: 268.96854g/mol
• Monoisotopic Mass: 268.96854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(3-bromo-4-methylthiophen-2-yl)-3,3-difluoropropan-1-amine

Research Brief on 2-(3-bromo-4-methylthiophen-2-yl)-3,3-difluoropropan-1-amine (CAS: 2228732-66-7)

The compound 2-(3-bromo-4-methylthiophen-2-yl)-3,3-difluoropropan-1-amine (CAS: 2228732-66-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the brominated thiophene ring and difluoropropan-1-amine moiety, make it a versatile building block for the development of small-molecule inhibitors targeting various enzymes and receptors. Notably, researchers have explored its utility in the design of kinase inhibitors, which are of particular interest in oncology and inflammatory diseases.

One of the most promising applications of 2-(3-bromo-4-methylthiophen-2-yl)-3,3-difluoropropan-1-amine is in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a subset of tyrosine kinases implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, resulting in lead candidates with improved pharmacokinetic properties.

In addition to its potential in oncology, this compound has also been investigated for its role in central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies suggest that it may modulate neurotransmitter systems, particularly those involving glutamate and GABA receptors. These findings open new avenues for the development of therapeutics for conditions such as epilepsy and neurodegenerative diseases.

The synthesis of 2-(3-bromo-4-methylthiophen-2-yl)-3,3-difluoropropan-1-amine has been optimized in recent years to improve yield and scalability. A 2022 patent application detailed a novel catalytic process that reduces the number of synthetic steps while maintaining high purity. This advancement is critical for large-scale production and further preclinical evaluation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous preclinical testing. Future research directions may include the exploration of prodrug strategies and formulation technologies to enhance its therapeutic potential.

In conclusion, 2-(3-bromo-4-methylthiophen-2-yl)-3,3-difluoropropan-1-amine represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted applications underscore the importance of continued research to unlock its full therapeutic potential. The compound's progress will be closely monitored by the scientific community as it advances through the drug development pipeline.